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Compound of Interest

Compound Name: Inz-5

Cat. No.: B15559108 Get Quote

Topic: Inz-5 as a Fungal-Selective Cytochrome bc1 Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Inz-5 is a potent and selective inhibitor of the fungal mitochondrial cytochrome bc1 complex

(Complex III)[1][2]. This complex is a critical component of the electron transport chain,

essential for cellular respiration and ATP production[1][2]. By targeting this vital enzyme, Inz-5
disrupts fungal metabolism, leading to growth inhibition. Furthermore, Inz-5 has demonstrated

a synergistic effect with azole antifungals, converting their typically fungistatic action into a

fungicidal one and showing potential in preventing the evolution of drug resistance[2]. These

application notes provide a comprehensive overview of Inz-5, including its mechanism of

action, quantitative data, and detailed protocols for its use in antifungal research.

It is important to note that while the query specified "fluorescent labeling techniques," the

available scientific literature predominantly describes Inz-5 as a mitochondrial inhibitor and not

a fluorescent probe. There may be a potential confusion with other fluorescent probes, such as

Zinbo-5, which is a ratiometric probe used for detecting intracellular zinc[3]. The following

sections will focus on the well-documented applications of Inz-5 as an antifungal agent.

Quantitative Data Summary
The following tables summarize key quantitative data for Inz-5 and its precursors, providing

insights into their potency, selectivity, and experimental usage.
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Table 1: In Vitro Inhibitory Activity of Inz-5 and Precursors[2]

Compound Target Assay Type IC50 Value
Organism/Cell
Line

Inz-1 Cytochrome bc1 Enzyme Activity 2.5 µM
Saccharomyces

cerevisiae

Inz-1 Cytochrome bc1 Enzyme Activity 8.0 µM Candida albicans

Inz-1 Cytochrome bc1 Enzyme Activity 45.3 µM
Human

(HEK293)

Inz-4 Fungal Growth Cell-Based 0.026 µM Candida albicans

Inz-5 Fungal Growth Cell-Based 0.381 µM Candida albicans

Inz-5 Cytochrome bc1 Enzyme Activity 24 ± 3 nM Candida albicans

Table 2: Selectivity and Pharmaceutical Properties of Inz-5 and Precursors[2]

Compound
Selectivity Index
(Human/Fungal)

Plasma Stability
(Human Serum)

Microsomal
Stability (Mouse
Liver)

Inz-1
5.6-fold (Enzyme

Activity)

Fully degraded after 1

hour

<1% remaining after

15 minutes

Inz-5 - -
19.5% remaining after

15 minutes

Table 3: Experimental Concentrations of Inz-5[1]
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Application Concentration Organism/Cell Line Notes

Synergy with

Fluconazole
10 µM C. albicans

Used in combination

with 32 or 64 mg/L

fluconazole

Macrophage Co-

culture
5 µM

C. albicans and

mouse bone marrow-

derived macrophages

Investigated the effect

on fungal escape from

macrophages

Growth Inhibition on

Agar
10 µg (on disk) C. albicans

Assessed growth

inhibition on various

carbon sources

Signaling Pathway and Mechanism of Action
Inz-5 targets the Qo site of cytochrome b, a key subunit of the cytochrome bc1 complex within

the mitochondrial electron transport chain[2]. This binding event blocks the oxidation of

ubiquinol, thereby inhibiting the transfer of electrons to cytochrome c. The disruption of the

electron transport chain leads to two major consequences for the fungal cell:

Inhibition of ATP Synthesis: The primary function of the electron transport chain is to

generate a proton gradient across the inner mitochondrial membrane, which drives ATP

synthase. By blocking this process, Inz-5 severely depletes the cell's main energy

currency[2].

Impaired Adaptation to Stress: Fungi, such as Candida albicans, rely on mitochondrial

respiration to adapt to nutrient-poor environments, like the macrophage phagosome.

Inhibition of the cytochrome bc1 complex by Inz-5 compromises this metabolic flexibility,

making the fungus more susceptible to host immune defenses[2].

The selectivity of Inz-5 for the fungal cytochrome bc1 complex over its human counterpart is

attributed to differences in the amino acid sequences of the Qo binding pocket[2].
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Caption: Mechanism of Inz-5 action on the fungal mitochondrial electron transport chain.

Experimental Protocols
Here are detailed methodologies for key experiments involving Inz-5.

Protocol 1: Fungal Growth Inhibition Assay
This protocol determines the minimum inhibitory concentration (MIC) of Inz-5 against Candida

albicans.

Materials:

Candida albicans strain (e.g., SC5314)

RPMI-1640 medium

Inz-5 stock solution (in DMSO)

Sterile 96-well microplates

Spectrophotometer (plate reader)

Sterile saline
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Procedure:

Inoculum Preparation:

Suspend several C. albicans colonies from an overnight culture on Sabouraud Dextrose

Agar (SDA) in sterile saline[4].

Adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL)[1].

Dilute the suspension 1:1000 in RPMI-1640 to achieve a final inoculum concentration of 1-

5 x 10³ CFU/mL[1].

Drug Dilution:

Prepare serial twofold dilutions of Inz-5 in RPMI-1640 in a 96-well plate. The final

concentration range should typically span from 0.01 to 20 µM[1][4].

Add 100 µL of each Inz-5 dilution to the corresponding wells[1]. Include a drug-free control

well (DMSO vehicle)[4].

Inoculation and Incubation:

Add 100 µL of the diluted fungal suspension to each well[4].

Incubate the plate at 35°C for 24-48 hours[4].

Data Analysis:

Determine the MIC by visual inspection as the lowest concentration of Inz-5 that causes a

significant reduction in growth (typically ≥50%) compared to the drug-free control[4].

Alternatively, measure the optical density at 600 nm (OD600) using a microplate reader[4].

Protocol 2: Synergy Assay with Fluconazole
(Checkerboard Assay)
This protocol assesses the synergistic antifungal activity of Inz-5 in combination with

fluconazole.
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Materials:

Candida albicans strain

RPMI-1640 medium

Inz-5 stock solution (in DMSO)

Fluconazole stock solution

Sterile 96-well microplates

Procedure:

Plate Setup:

Prepare a 96-well plate with serial dilutions of Inz-5 along the y-axis and fluconazole along

the x-axis to create a matrix of varying concentrations of both compounds[1].

Inoculation:

Prepare the C. albicans inoculum as described in Protocol 1[1].

Inoculate each well with the fungal suspension[1].

Incubation:

Incubate the plate at 35°C for 48 hours[1].

Data Analysis:

Determine the MIC of each drug alone and in combination[1]. The interaction is typically

classified as synergistic, indifferent, or antagonistic based on the Fractional Inhibitory

Concentration Index (FICI).

Protocol 3: Macrophage Co-culture Assay
This protocol investigates the effect of Inz-5 on the ability of C. albicans to escape from

macrophages.
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Materials:

Mouse bone marrow-derived macrophages (BMDMs)

Fluorescently labeled C. albicans (e.g., expressing BFP)[5]

Cell culture medium (e.g., DMEM)

Inz-5 stock solution (in DMSO)

Serum for opsonization

Fluorescence microscope

Procedure:

Cell Seeding:

Seed macrophages in a suitable culture plate (e.g., 24-well plate with coverslips) and

allow them to adhere overnight[4].

Fungal Infection:

Opsonize the fluorescently labeled C. albicans with serum[1].

Add the opsonized fungi to the macrophage culture at a multiplicity of infection (MOI) of 1-

5[1].

Allow phagocytosis to occur for 30-60 minutes[1].

Treatment:

Wash the cells to remove non-phagocytosed fungi[1].

Add fresh medium containing either Inz-5 (e.g., 5 µM) or a vehicle control (DMSO)[1].

Incubation and Imaging:

Incubate the co-culture for various time points (e.g., 2, 4, 6, and 14 hours)[1].
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At each time point, fix the cells and visualize them using fluorescence microscopy to

observe fungal filamentation and escape from macrophages[1][5].

1. Seed Macrophages
and allow adherence overnight

3. Infect Macrophages
(MOI 1-5, 30-60 min)

2. Opsonize fluorescently
labeled C. albicans

4. Wash to remove
non-phagocytosed fungi

5. Add fresh medium with
Inz-5 (5 µM) or DMSO control

6. Incubate for various
time points (2-14h)

7. Fix cells and visualize
using fluorescence microscopy

8. Analyze fungal filamentation
and macrophage escape

Click to download full resolution via product page

Caption: General experimental workflow for the macrophage co-culture assay.

Fluorescent Probes for Zinc Detection: A Note on
"Inz-5"
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The query for "Inz-5 fluorescent labeling techniques" did not yield results for a fluorescent

probe with this specific name. Scientific literature extensively documents various organic

fluorescent probes for the detection and imaging of intracellular zinc (Zn²⁺)[6][7]. One such

probe is Zinbo-5, a benzoxazole-based, ratiometric zinc probe with a quantum yield of 0.1 in its

zinc-bound form and a dissociation constant (Kd) for Zn²⁺ in the nanomolar range[3]. It is

suitable for two-photon excitation microscopy and can reveal changes in intracellular zinc

concentration[3].

Other families of zinc sensors include the Zinpyr family, such as DA-ZP1-TPP, which shows a

zinc-dependent fluorescence response and is designed for imaging mobile zinc in

mitochondria[8]. FluoZin dyes are another class of indicators designed for detecting Zn²⁺ in the

0.1–100 µM range with minimal interference from calcium[9].

The development of these probes is crucial as zinc is an essential metal ion involved in

numerous physiological processes, and its dysregulation is associated with various diseases[6]

[10][11]. The techniques for using these probes generally involve loading the cells with the cell-

permeant form of the dye, followed by fluorescence microscopy to measure changes in

fluorescence intensity or ratio upon zinc binding[8][12][13].

Given the available information, it is likely that the query "Inz-5" in the context of fluorescent

labeling is a misnomer, possibly confusing it with established zinc probes like Zinbo-5 or other

similarly named compounds. The provided application notes and protocols are therefore

focused on the well-characterized role of Inz-5 as a fungal mitochondrial inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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